Cas no 22097-11-6 (Benzo[d][1,2,3]thiadiazole-6-carboxylic acid)

• Product Name: Benzo[d][1,2,3]thiadiazole-6-carboxylic acid
• CAS No: 22097-11-6
• MF: C₇H₄N₂O₂S
• MW: 180.183859825134
• CID: 890407
• PubChem ID: 820272
• Update Time: 2025-09-23

Benzo[d][1,2,3]thiadiazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Benzo[d][1,2,3]thiadiazole-6-carboxylic acid
• 1,2,3-BENZOTHIADIAZOLE-6-CARBOXYLIC ACID
• AG-B-76619
• AO-289
• Benzo[1,2,3]thiadiazol-6-carbonsaeure
• benzo[1,2,3]thiadiazole-6-carboxylic acid
• CTK7I8553
• SBB089661

• Inchi： 1S/C7H4N2O2S/c10-7(11)4-1-2-5-6(3-4)12-9-8-5/h1-3H,(H,10,11)
• InChI Key： MAVGJFQJGJJXPD-UHFFFAOYSA-N
• SMILES： S1C2C=C(C(=O)O)C=CC=2N=N1

Computed Properties

• Exact Mass: 179.99900
• Monoisotopic Mass: 179.99934855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 91.3Ų

Experimental Properties

• Density: 1.608±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• PSA: 91.32000
• LogP: 1.38950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles